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Abstract

MPI-0441138, also known as EP128265, is a potent, small-molecule inducer of apoptosis with
significant anti-proliferative activity. Identified through high-throughput screening for caspase-3
activators, this 4-anilinoquinazoline derivative demonstrates efficacy in various cancer cell
lines, including those with multidrug resistance. Its mechanism of action involves the inhibition
of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent
activation of the intrinsic apoptotic pathway. MPI-0441138 has shown promising in vivo activity
in preclinical xenograft models of human breast and prostate cancer, highlighting its potential
as a novel therapeutic agent. This technical guide provides a comprehensive overview of the
available data on MPI-0441138, including its chemical properties, mechanism of action, in vitro
and in vivo efficacy, and detailed experimental protocols.

Chemical and Physical Properties

MPI-0441138 is a synthetic organic compound belonging to the 4-anilinoquinazoline class.
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Property Value

2-chloro-N-(4-methoxyphenyl)-N-methyl-4-
Formal Name ) ) )
gquinazolinamine

Synonyms EP128265
CAS Number 827030-33-1
Molecular Formula C16H14CINsO
Molecular Weight 299.8 g/mol

Mechanism of Action

MPI-0441138 exerts its cytotoxic effects through a multi-step process initiated by the disruption
of microtubule dynamics.

e Inhibition of Tubulin Polymerization: MPI1-0441138 acts as a potent inhibitor of tubulin
polymerization. Microtubules are essential components of the cytoskeleton, playing a critical
role in cell division, structure, and intracellular transport. By binding to tubulin, MPI-0441138
prevents the assembly of microtubules, a process vital for the formation of the mitotic spindle
during cell division.

e G2/M Cell Cycle Arrest: The disruption of the mitotic spindle assembly by MPI1-0441138
triggers the spindle assembly checkpoint, leading to an arrest of the cell cycle in the G2/M
phase. This prevents the cell from proceeding through mitosis and ultimately leads to mitotic
catastrophe.

¢ Induction of Apoptosis: Prolonged G2/M arrest initiates the intrinsic (mitochondrial) pathway
of apoptosis. This is characterized by:

o Alteration of Mitochondrial Membrane Potential: A decrease in the mitochondrial
membrane potential is an early event in apoptosis.

o Release of Pro-apoptotic Factors: The permeabilization of the mitochondrial outer
membrane leads to the release of cytochrome ¢ and Apoptosis Inducing Factor (AIF) into
the cytoplasm.
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o Caspase Activation: Cytochrome c release triggers the formation of the apoptosome and
the activation of caspase-9, which in turn activates executioner caspases like caspase-3
and -7. Activated caspase-3 is a key mediator of apoptosis, responsible for the cleavage of
numerous cellular proteins and the execution of the apoptotic program.

The following diagram illustrates the proposed signaling pathway of MPI-0441138.
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Signaling Pathway of MP1-0441138

MPI1-0441138

Tubulin

T
1

\

\\Polymerizes to
\

Microtubule Polymerization

Disruption leads to

G2/M Phase
Cell Cycle Arrest

nduces stress on

Mitochondrion

Cytochrome ¢
Release

AIF Release

Caspase-9 Activation

Caspase-3 Activation
Apoptosis

\
\
\
4
DNA Fragmentation

Click to download full resolution via product page

Proposed signaling pathway of MPI-0441138.
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Quantitative In Vitro and In Vivo Efficacy

MPI-0441138 has demonstrated potent anti-proliferative and pro-apoptotic activity in a variety
of cancer cell lines. The following tables summarize the key quantitative data.

Table 1: In Vitro Activity of MPI-0441138

Cell Line Cancer Type Assay Endpoint Value (nM)
Caspase-3

T47D Breast Cancer o ECso 2
Activation

T47D Breast Cancer Cell Proliferation Glso 2
Caspase-3

HCT116 Colon Cancer o ECso 2
Activation

HCT116 Colon Cancer Cell Proliferation Glso 2

Table 2: In Vivo Efficacy of MPI-0441138 in Xenograft Models

Tumor Growth

Xenograft Model Cancer Type Dosing Regimen
< o o MR Inhibition (%)

MX-1 Human Breast Cancer Data not available Efficacious

Human Prostate ) S
PC-3 Data not available Efficacious
Cancer

Note: Specific quantitative data from the in vivo studies, including dosing regimens and precise
tumor growth inhibition percentages, were not available in the publicly accessible literature at
the time of this review.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of
MPI-0441138.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caspase-3/7 Activation Assay (Luminescent)

This protocol is based on a commercially available luminescent assay that measures the
activity of caspase-3 and -7.

Materials:

e Cancer cell lines (e.g., T47D, HCT116)

e 96-well white, clear-bottom tissue culture plates

e MPI-0441138 stock solution (in DMSO)

e Cell culture medium

o Caspase-Glo® 3/7 Assay Reagent (Promega or equivalent)
e Luminometer

Procedure:

o Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24
hours.

o Prepare serial dilutions of MPI-0441138 in cell culture medium.

e Remove the medium from the wells and add 100 pL of the MPI-0441138 dilutions or vehicle
control (DMSO) to the respective wells.

 Incubate the plate for the desired time period (e.g., 24 hours) at 37°C in a 5% CO: incubator.
» Allow the plate to equilibrate to room temperature for 30 minutes.

e Add 100 pL of Caspase-Glo® 3/7 Reagent to each well.

e Mix the contents of the wells by gentle shaking for 30 seconds.

 Incubate the plate at room temperature for 1-2 hours, protected from light.
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e Measure the luminescence of each well using a luminometer.

o Calculate the ECso value by plotting the luminescence signal against the logarithm of the
MPI-0441138 concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (ATP-Based)

This protocol measures cell viability by quantifying the amount of ATP present, which is an
indicator of metabolically active cells.

Materials:

e Cancer cell lines

o 96-well clear tissue culture plates

e MPI-0441138 stock solution (in DMSO)

e Cell culture medium

o CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega or equivalent)
e Luminometer

Procedure:

e Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well and incubate for 24
hours.

e Prepare serial dilutions of MPI1-0441138 in cell culture medium.

e Add 100 pL of the MPI-0441138 dilutions or vehicle control to the wells.
 Incubate the plate for 72 hours at 37°C in a 5% COz incubator.

» Allow the plate to equilibrate to room temperature for 30 minutes.

e Add 100 pL of CellTiter-Glo® Reagent to each well.
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Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a luminometer.

Calculate the Glso value by plotting the luminescence signal against the logarithm of the
MPI-0441138 concentration.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay monitors the polymerization of tubulin into microtubules by measuring the increase

in light scattering (turbidity).

Materials:

Lyophilized tubulin (>97% pure)

Tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgClz, 0.5 mM EGTA)

GTP solution (10 mM)

MPI-0441138 stock solution (in DMSO)

Positive control (e.g., Nocodazole)

96-well clear, flat-bottom plate

Temperature-controlled spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Reconstitute lyophilized tubulin in ice-cold polymerization buffer to a final concentration of 3-
5 mg/mL.

Prepare dilutions of MPI-0441138 and controls in polymerization buffer.

In a pre-warmed 96-well plate at 37°C, add the test compounds and vehicle control.
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e Add the tubulin solution to each well.

« Initiate polymerization by adding GTP to a final concentration of 1 mM.

o Immediately place the plate in the spectrophotometer pre-heated to 37°C.
o Measure the absorbance at 340 nm every minute for 60 minutes.

e Plot the absorbance versus time to generate polymerization curves.

o Determine the effect of MPI-0441138 on the rate and extent of tubulin polymerization
compared to the control.

In Vivo Xenograft Tumor Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of MPI-
0441138 in a subcutaneous xenograft model.

Materials:

Human cancer cell line (e.g., MX-1 or PC-3)

Immunocompromised mice (e.g., athymic nude or SCID)

Matrigel (optional)

MPI-0441138 formulation for in vivo administration

Vehicle control

Calipers for tumor measurement
Procedure:

e Harvest cancer cells from culture and resuspend them in sterile PBS or culture medium, with
or without Matrigel.

e Subcutaneously inject approximately 5-10 x 10 cells into the flank of each mouse.
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e Monitor the mice for tumor growth. Once tumors reach a palpable size (e.g., 100-200 mm?),
randomize the mice into treatment and control groups.

o Administer MPI-0441138 or vehicle control according to the predetermined dosing schedule
(e.g., intraperitoneal or intravenous injection).

e Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume
using the formula: (Length x Width2)/2.

» Monitor the body weight of the mice as an indicator of toxicity.

o At the end of the study, euthanize the mice and excise the tumors for weighing and further
analysis.

o Calculate the percent tumor growth inhibition for the treatment group compared to the control
group.

The following diagram illustrates a general workflow for the preclinical evaluation of MPI-
0441138.
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Preclinical Evaluation Workflow for MP1-0441138
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Preclinical evaluation workflow for MP1-0441138.
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Conclusion

MPI-0441138 is a promising preclinical candidate with a well-defined mechanism of action as a
tubulin polymerization inhibitor that induces G2/M cell cycle arrest and apoptosis. Its potent in
vitro activity in various cancer cell lines and efficacy in in vivo xenograft models warrant further
investigation. The detailed protocols provided in this guide offer a framework for researchers to
further explore the therapeutic potential of MPI-0441138 and similar compounds in the field of
oncology drug development. Future studies should focus on elucidating the detailed in vivo
efficacy, pharmacokinetic and pharmacodynamic properties, and safety profile of this
compound to support its potential translation into clinical settings.

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to MPI1-0441138: A Potent
Inducer of Apoptosis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662966/docs#an-in-depth-technical-guide-to-mpi-
0441138-a-potent-inducer-of-apoptosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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